Cas no 1207009-43-5 (4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1207009-43-5
• MF: C₁₆H₈ClF₃N₂O₂S
• MW: 384.760131835938
• CID: 5390976
• Update Time: 2025-06-07

4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 4-[4-chloro-3-(trifluoromethyl)phenyl]-, 1,1-dioxide
• 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C16H8ClF3N2O2S/c17-13-6-5-10(7-12(13)16(18,19)20)22-9-11(8-21)25(23,24)15-4-2-1-3-14(15)22/h1-7,9H
• InChI Key： AHNOVXKTWCLSMY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(C2=CC=C(Cl)C(C(F)(F)F)=C2)C=C1C#N

Experimental Properties

• Density: 1.63±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.7±50.0 °C(Predicted)
• pka: -9.39±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No: 1207009-43-5)

The compound 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile, identified by its CAS number 1207009-43-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a benzothiazine core and a trifluoromethyl substituent, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural motifs present in this compound contribute to its unique chemical properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the bioactivity of pharmaceutical compounds. The presence of this group in the 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile molecule likely contributes to its stability and reactivity, which are critical factors in drug design. The chloro substituent on the aromatic ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

The benzothiazine scaffold is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, antimicrobial, and anticancer properties. The dioxo group in this compound introduces additional rigidity to the structure, which can be advantageous for binding to specific biological receptors. The carbonitrile moiety at the 2-position adds another layer of complexity, potentially enhancing the compound's solubility and metabolic stability.

Current research in medicinal chemistry increasingly focuses on developing small molecules with multiple functional groups to improve therapeutic efficacy. The 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile structure exemplifies this trend by integrating several key pharmacological features. The combination of these elements suggests that this compound may exhibit a broad spectrum of biological activities.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays indicate that it may possess inhibitory activity against certain enzymes and receptors implicated in various diseases. The precise mechanism of action remains under investigation, but preliminary results are encouraging. The compound's ability to interact with biological targets at multiple levels makes it a valuable asset in the quest for novel therapeutics.

The synthesis of 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile involves a series of carefully orchestrated chemical reactions. The introduction of the trifluoromethyl group and the chloro-substituted aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The pharmacokinetic properties of this compound are also being evaluated as part of its overall characterization. Factors such as solubility, metabolic stability, and distribution are critical determinants of its potential as a drug candidate. Early data suggest that modifications to the structure could enhance these properties significantly.

Collaborative efforts between synthetic chemists and biologists are essential for maximizing the therapeutic potential of compounds like 4-[4-chloro-3-(trifluoromethyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile. By combining expertise in organic synthesis with insights into biological systems, researchers can accelerate the discovery and development of new drugs.

The future directions for research on this compound include exploring its interactions with various biological targets and optimizing its chemical structure for improved efficacy and safety. Computational modeling techniques are being employed to predict how different modifications will affect the molecule's behavior.

In conclusion, 1207009-43-5 is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further investigation. As research progresses, 1207009-43-5 may pave the way for new therapeutic strategies across multiple disease areas.